2-(allylthio)-5-(4-methoxyphenyl)-1-(o-tolyl)-1H-imidazole

• IUPAC Name: 5-(4-methoxyphenyl)-1-(2-methylphenyl)-2-prop-2-enylsulfanylimidazole
• InChI: InChI=1S/C20H20N2OS/c1-4-13-24-20-21-14-19(16-9-11-17(23-3)12-10-16)22(20)18-8-6-5-7-15(18)2/h4-12,14H,1,13H2,2-3H3
• InChI Key: ZTACXOQNVXCREE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CN=C2SCC=C)C3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2OS
• Molecular Weight: 336.5 g/mol

Description

2-(allylthio)-5-(4-methoxyphenyl)-1-(o-tolyl)-1H-imidazole is a chemical compound that belongs to the imidazole family. It is used in scientific research for its various properties and applications.

Scientific Research Applications

Corrosion Inhibition

2-(allylthio)-5-(4-methoxyphenyl)-1-(o-tolyl)-1H-imidazole derivatives have been studied for their potential as corrosion inhibitors. Singh et al. (2017) explored the corrosion inhibition performance of similar imidazole derivatives for J55 steel in a CO2 saturated brine solution, highlighting their significant efficacy in reducing corrosion (Singh et al., 2017). Prashanth et al. (2021) synthesized imidazole derivatives using microwave irradiation and found them effective as corrosion inhibitors in acidic solutions, demonstrating their practical applications in material protection (Prashanth et al., 2021).

Spectral Characterization and Biological Studies

The imidazole ring, a key component of these compounds, has been characterized for its biological importance. Ramanathan (2017) studied the imidazole nitrogen containing heterocyclic ring, emphasizing its role in pharmacokinetic characteristics, which are crucial for optimizing solubility and bioavailability in medicinal chemistry (Ramanathan, 2017).

Spectroscopic Analysis and Molecular Docking

Thomas et al. (2018) reported a solvent-free synthesis pathway for obtaining two imidazole derivatives, followed by detailed spectroscopic characterization. Their study included molecular dynamics simulations and molecular docking, indicating potential antimicrobial activity against bacterial strains (Thomas et al., 2018).

Anticancer Potential

Imidazole-based compounds, including derivatives of 2-(allylthio)-5-(4-methoxyphenyl)-1-(o-tolyl)-1H-imidazole, have been explored for their anticancer potential. Sharma et al. (2014) synthesized a series of imidazoles and evaluated their anti-cancer potential, highlighting the capacity of certain compounds to inhibit cancer cell growth and induce cellular senescence (Sharma et al., 2014).

Nonlinear Optical Properties

The optical properties of imidazole derivatives have also been a focus of research. Jayabharathi et al. (2012) studied the fluorescence enhancement of an imidazole derivative in the presence of metal ions, suggesting its potential application in non-linear optical (NLO) materials (Jayabharathi et al., 2012).